Cas no 1880952-78-2 (5-(2-Cyclobutylpropan-2-yl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(2-Cyclobutylpropan-2-yl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 1880952-78-2
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 5745378
• PubChem ID: 131021232
• Update Time: 2025-10-24

5-(2-Cyclobutylpropan-2-yl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-Cyclobutylpropan-2-yl)-1,2,4-oxadiazole-3-carboxylic acid
• 1880952-78-2
• EN300-1120178
• 5-(2-Cyclobutylpropan-2-yl)-1,2,4-oxadiazole-3-carboxylicacid
• 1,2,4-Oxadiazole-3-carboxylic acid, 5-(1-cyclobutyl-1-methylethyl)-

• Inchi： 1S/C10H14N2O3/c1-10(2,6-4-3-5-6)9-11-7(8(13)14)12-15-9/h6H,3-5H2,1-2H3,(H,13,14)
• InChI Key： AUQDZYXZWAYQDA-UHFFFAOYSA-N
• SMILES： O1C(C(C)(C)C2CCC2)=NC(C(=O)O)=N1

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• Density: 1.274±0.06 g/cm3(Predicted)
• Boiling Point: 366.1±25.0 °C(Predicted)
• pka: 2.93±0.10(Predicted)

Additional information on 5-(2-Cyclobutylpropan-2-yl)-1,2,4-oxadiazole-3-carboxylic acid

Introduction to 5-(2-Cyclobutylpropan-2-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1880952-78-2)

5-(2-Cyclobutylpropan-2-yl)-1,2,4-oxadiazole-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1880952-78-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule belongs to the oxadiazole class, a scaffold widely recognized for its pharmacological potential due to its unique structural and electronic properties. The presence of a cyclobutylpropan-2-yl substituent in its molecular structure imparts distinct physicochemical characteristics that make it a valuable candidate for further exploration in drug discovery and development.

The compound’s structure consists of a 1,2,4-oxadiazole core, which is a five-membered aromatic ring containing two oxygen atoms and one nitrogen atom. This core is highly versatile in medicinal chemistry, often serving as a key pharmacophore in the design of bioactive molecules. The 3-carboxylic acid functional group at one end of the molecule enhances its reactivity, allowing for further derivatization and functionalization, which is crucial for optimizing its biological activity.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of oxadiazole derivatives as inhibitors of various biological targets. Specifically, studies have demonstrated that modifications at the 5-position of the oxadiazole ring can significantly influence the compound’s binding affinity to enzymes and receptors. The incorporation of a bulky cyclobutylpropan-2-yl group not only enhances solubility but also introduces steric hindrance that can improve selectivity against off-target interactions.

In the context of contemporary pharmaceutical research, 5-(2-cyclobutylpropan-2-yl)-1,2,4-oxadiazole-3-carboxylic acid has been investigated for its potential as an antimicrobial agent. Preliminary in vitro studies suggest that this compound exhibits promising activity against Gram-positive bacteria, including methicillin-resistant *Staphylococcus aureus* (MRSA). The mechanism of action likely involves disruption of bacterial cell wall synthesis or interference with essential metabolic pathways. Such findings are particularly relevant in light of the growing threat posed by antibiotic-resistant pathogens.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions at the 1-position of the oxadiazole ring followed by carboxylation at the 3-position. Advances in green chemistry have also been leveraged to develop more sustainable synthetic routes, minimizing waste and reducing hazardous byproducts.

The pharmacokinetic profile of 5-(2-cyclobutylpropan-2-yl)-1,2,4-oxadiazole-3-carboxylic acid is another critical area of interest. Initial pharmacokinetic studies indicate moderate oral bioavailability and reasonable tissue distribution, suggesting its potential for systemic administration. However, further investigation into metabolic stability and excretion pathways is necessary to fully understand its disposition within the body.

From a medicinal chemistry perspective, the structural flexibility of this compound allows for extensive derivatization to fine-tune its biological properties. For instance, replacing the cyclobutylpropan-2-yl group with other alkyl or aryl substituents could alter its binding affinity or metabolic fate. Additionally, exploring different heterocyclic cores beyond oxadiazole may uncover novel analogs with enhanced therapeutic efficacy.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been employed to predict how 5-(2-cyclobutylpropan-2-yl)-1,2,4-oxadiazole-3-carboxylic acid interacts with target proteins such as bacterial enzymes or human receptors. These simulations help guide experimental design by identifying key interactions and suggesting modifications to improve potency and selectivity.

In conclusion,5-(2-Cyclobutylpropan-2-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1880952-78-2) represents a promising candidate for further pharmaceutical development. Its unique structural features combined with recent findings from preclinical studies position it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and synthetic methodologies,this compound is poised to make significant contributions to the field of medicinal chemistry.